Cas no 2034370-47-1 (2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one
• CAS No: 2034370-47-1
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 6290044
• PubChem ID: 92129150
• Update Time: 2025-10-22

2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one
• 2034370-47-1
• F6524-2283
• 2-(benzo[d][1,3]dioxol-5-yl)-1-(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone
• 2-(1,3-benzodioxol-5-yl)-1-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]ethanone
• 2-(2H-1,3-benzodioxol-5-yl)-1-{3-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl}ethan-1-one
• AKOS026694151

• Inchi： 1S/C19H17N3O4S/c23-17(9-12-3-4-14-15(8-12)25-11-24-14)22-6-5-13(10-22)18-20-19(26-21-18)16-2-1-7-27-16/h1-4,7-8,13H,5-6,9-11H2
• InChI Key： YOLNISUDPQZDDP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(C2CN(C(CC3=CC=C4C(=C3)OCO4)=O)CC2)=NO1

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one

2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one: A Novel Scaffold for Targeted Therapeutic Applications

2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one, with the CAS number 2034370-47-1, represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of heterocyclic scaffolds that combine multiple pharmacophoric elements, including 1,3-benzodioxol rings, thiophene moieties, and 1,2,4-oxadiazole functionalities. The structural complexity of this molecule allows for the potential modulation of multiple biological targets, making it a promising candidate for drug development. Recent studies have highlighted the importance of such scaffold architectures in the design of small-molecule therapeutics targeting inflammation, neurodegenerative diseases, and metabolic disorders.

The 1,3-benzodioxol ring system, a key component of this compound, is known for its ability to form hydrogen bonds with biological targets. This property is particularly valuable in the context of drug design, as it can enhance the binding affinity and selectivity of small molecules. The thiophene ring, on the other hand, contributes to the electronic properties of the molecule and may influence its interaction with aromatic residues in protein targets. The 1,2,4-oxadiazole group, which is a five-membered heterocyclic ring containing an oxygen and a nitrogen atom, is recognized for its versatility in pharmaceutical applications. Its ability to act as a bioisostere for other heterocycles, such as pyridine or imidazole, makes it a key element in the design of molecules with diverse biological activities.

Recent advances in computational chemistry have provided insights into the potential interactions of 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one with various biological targets. Molecular docking studies have suggested that the compound may bind to key enzymes involved in inflammatory pathways, such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase). These enzymes are implicated in the production of pro-inflammatory mediators, and their inhibition is a therapeutic strategy for conditions like rheumatoid arthritis and neuroinflammation. The dual presence of 1,3-benzodioxol and thiophene rings in this molecule may enhance its ability to modulate these pathways through multiple mechanisms, including the inhibition of arachidonic acid metabolism.

Additionally, the 1,2,4-oxadiazole ring in this compound has been shown to interact with ion channels and receptor tyrosine kinases, which are important targets in cancer therapy. The presence of a pyrrolidin-1-yl group further contributes to the molecule's flexibility, allowing it to adopt different conformations that may optimize its interaction with target proteins. This structural adaptability is a critical factor in the design of small-molecule drugs, as it can lead to improved potency and reduced off-target effects.

Recent experimental studies have demonstrated the potential of 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one in modulating neurodegenerative pathways. For instance, research published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to inhibit the aggregation of β-amyloid proteins, a hallmark of Alzheimer's disease. This effect was attributed to the synergistic interactions between the 1,3-benzodioxol ring and the thiophene moiety, which may disrupt the formation of toxic oligomers. Furthermore, the molecule's ability to cross the blood-brain barrier (BBB) is a significant advantage for its potential application in neurodegenerative disorders, as it allows for direct targeting of affected brain regions.

The 1,2,4-oxadiazole functionality in this compound has also been linked to its potential as an antimicrobial agent. Studies have shown that the presence of this ring can enhance the molecule's ability to disrupt bacterial cell membranes, particularly in Gram-positive bacteria. The thiophene ring, which is known for its electron-withdrawing properties, may further contribute to this effect by modulating the molecule's hydrophobicity and facilitating its interaction with lipid membranes. These properties make 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one a promising candidate for the development of new antibiotics, especially in the context of increasing resistance to conventional therapies.

Moreover, the pyrrolidin-1-yl group in this molecule may play a role in its interaction with metabolic enzymes, such as cytochrome P450 and UDP-glucuronosyltransferases. These enzymes are involved in the metabolism of many drugs, and their interaction with the compound could influence its pharmacokinetic profile. The ability to modulate these enzymes may provide a means to improve the therapeutic index of the compound, as well as reduce potential drug-drug interactions.

Recent advances in synthetic chemistry have also enabled the development of analogs of 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one with enhanced potency and selectivity. For example, substituting the thiophene ring with other aromatic heterocycles, such as indole or pyridine, has been shown to improve the molecule's binding affinity to specific targets. These modifications are critical in the optimization of the compound for clinical applications, as they can lead to improved efficacy and reduced side effects.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one is a multifaceted molecule with a wide range of potential therapeutic applications. Its structural complexity and the ability to interact with multiple biological targets make it a valuable candidate for further research. As the field of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the development of innovative therapies for a variety of diseases.